3-(2-methoxyethyl)-2-[(2-methylbenzyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(2-methoxyethyl)-2-[(2-methylphenyl)methylsulfanyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C17H18N2O2S2/c1-12-5-3-4-6-13(12)11-23-17-18-14-7-10-22-15(14)16(20)19(17)8-9-21-2/h3-7,10H,8-9,11H2,1-2H3
• InChI Key: XJSZMQQRLCNMLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NC3=C(C(=O)N2CCOC)SC=C3
• Molecular Formula: C17H18N2O2S2
• Molecular Weight: 346.5 g/mol

Description

3-(2-methoxyethyl)-2-[(2-methylbenzyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promising results in various studies, and its synthesis method has been optimized to produce high yields.

Scientific Research Applications

Synthesis and Antitumor Activity : Thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activity against several human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). Some compounds exhibited potent anticancer activity, comparable to that of the reference drug doxorubicin, highlighting the therapeutic potential of thieno[3,2-d]pyrimidin-4(3H)-one derivatives in cancer treatment (Hafez & El-Gazzar, 2017).

Solid-State Fluorescence Properties : Novel thieno[3,2-d]pyrimidine derivatives with fluorescent properties have been synthesized, showing potential for use in chemical sensors and organic light-emitting diodes (OLEDs). These compounds displayed strong solid-state fluorescence, making them suitable for applications in material science (Yokota et al., 2012).

Biological Activities : Research on thieno[3,2-d]pyrimidin-4(3H)-one derivatives has also demonstrated a broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticoagulant effects. This diversity underscores the potential of these compounds in pharmaceutical research and drug development (Bassyouni & Fathalla, 2013).

Synthetic Methodologies : Advances in the synthesis of thieno[3,2-d]pyrimidine derivatives have been reported, offering efficient and novel routes to these compounds. These methodologies facilitate the exploration of their potential in various scientific and industrial applications, from pharmaceuticals to materials science (Zadorozhny et al., 2010).

Antibacterial and Antifungal Activity : Some thieno[3,2-d]pyrimidin-4(3H)-one derivatives have shown significant antibacterial and antifungal activities, surpassing that of known drugs like fluconazole against certain Candida species. This highlights their potential as leads for the development of new antimicrobial agents (Kahveci et al., 2020).